Cas no 625437-29-8 (N-methyl-2-(4-methylphenoxy)ethanamine)

N-methyl-2-(4-methylphenoxy)ethanamine structure
625437-29-8 structure
Product Name:N-methyl-2-(4-methylphenoxy)ethanamine
CAS No:625437-29-8
MF:C10H15NO
MW:165.232202768326
MDL:MFCD06248189
CID:1003925
PubChem ID:6483879
Update Time:2025-04-20

N-methyl-2-(4-methylphenoxy)ethanamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-2-(p-tolyloxy)ethanamine
    • N-methyl-2-(4-methylphenoxy)ethanamine(SALTDATA: 0.05H2CO3)
    • Ethanamine, N-methyl-2-(4-methylphenoxy)- (9CI)
    • N-Methyl-2-(4-methylphenoxy)-1-ethanamine
    • Methyl-(2-p-tolyloxy-ethyl)-amine
    • N-methyl-N-[2-(4-methylphenoxy)ethyl]amine
    • N-methyl-2-(4-methylphenoxy)ethanamine
    • SB76095
    • Methyl-(2-p-tolyloxyethyl)amine
    • N-Methyl-2-(4-methylphenoxy)ethanamine x0.05h2co3
    • STL068239
    • AKOS000303066
    • EN300-21845
    • CS-0239747
    • BS-38286
    • methyl[2-(4-methylphenoxy)ethyl]amine
    • 625437-29-8
    • SCHEMBL2470398
    • OPRIBHSVYMOUOG-UHFFFAOYSA-N
    • Z138105388
    • (2-p-Tolyloxyethyl)methylamine
    • MDL: MFCD06248189
    • Inchi: 1S/C10H15NO/c1-9-3-5-10(6-4-9)12-8-7-11-2/h3-6,11H,7-8H2,1-2H3
    • InChI Key: OPRIBHSVYMOUOG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)CCNC

Computed Properties

  • Exact Mass: 165.11545
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26

N-methyl-2-(4-methylphenoxy)ethanamine Pricemore >>

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